2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-ethyl-N-(3-methylphenyl)acetamide

• IUPAC Name: N-ethyl-N-(3-methylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H18N2O4S/c1-3-19(14-8-6-7-13(2)11-14)17(21)12-20-18(22)15-9-4-5-10-16(15)25(20,23)24/h4-11H,3,12H2,1-2H3
• InChI Key: ZDUBJTSCTCSLNW-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC(=C1)C)C(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-ethyl-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H18N2O4S and its molecular weight is 358.41. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• Synthesis and Evaluation : New derivatives bearing different heterocyclic rings synthesized from a structure similar to the mentioned compound demonstrated considerable anticancer activity against several cancer cell lines. The pharmacophore used showed significant activity in vitro, indicating potential for further development as antitumor agents (Yurttaş, Tay, & Demirayak, 2015).
• Mechanism of Action and Metabolic Studies : Research into the antitumor mechanisms of related benzothiazoles highlights the importance of metabolic transformation in their mode of action, with specific derivatives undergoing metabolic modifications to enhance their anticancer properties (Kashiyama et al., 1999).

Anticonvulsant Evaluation

• Derivative Performance : Indoline derivatives of benzothiazole acetamide, structurally related to the target compound, have shown significant anticonvulsant activity, highlighting the therapeutic potential of these derivatives in epilepsy treatment (Nath et al., 2021).

Anti-inflammatory Agents

• Synthesis and Activity : Novel derivatives synthesized for anti-inflammatory evaluation demonstrated promising results in both in vitro and in vivo models, suggesting these compounds could contribute to the development of new anti-inflammatory drugs (Nikalje, Hirani, & Nawle, 2015).

Antimicrobial Activity

• Antibacterial and Antifungal Properties : Several benzothiazole derivatives, including those structurally related to the compound , have been explored for their antimicrobial potential, with some showing potent antibacterial and antifungal activities. This underscores their potential as leads for the development of new antimicrobial agents (Incerti et al., 2017).